Cas no 156413-21-7 (7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid, methyl ester)

7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid, methyl ester structure
156413-21-7 structure
Product Name:7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid, methyl ester
CAS No:156413-21-7
MF:C8H10O3
MW:154.163202762604
CID:107467
PubChem ID:549178
Update Time:2025-04-18

7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid, methyl ester
    • methyl 7-oxabicyclo[4.1.0]hept-3-ene-4-carboxylate
    • 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, methyl ester, (.+-.)-
    • 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylicacid,methylester(9CI)
    • AC1LC74N
    • AG-E-05243
    • CTK4C9056
    • Methyl 7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
    • 156413-21-7
    • DTXSID60338452
    • UULQKSMVRFWMGD-UHFFFAOYSA-N
    • Methyl 7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate #
    • 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, methyl ester, (.+/-.)-
    • AKOS024329397
    • Inchi: 1S/C8H10O3/c1-10-8(9)5-2-3-6-7(4-5)11-6/h2,6-7H,3-4H2,1H3
    • InChI Key: UULQKSMVRFWMGD-UHFFFAOYSA-N
    • SMILES: O1C2CC=C(C(=O)OC)CC12

Computed Properties

  • Exact Mass: 154.06300
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.83000
  • LogP: 0.64700
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